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Compound of Interest

Compound Name: 2-Amino-5-bromobenzaldehyde

Cat. No.: B112427

For immediate reference, 2-Amino-5-bromobenzaldehyde should be treated as a hazardous
chemical. Disposal must be conducted through a licensed professional waste disposal service
in accordance with all applicable local, state, and federal regulations. Under no circumstances
should this chemical be disposed of down the drain or with general laboratory trash.

This guide provides essential safety and logistical information for the proper handling and
disposal of 2-Amino-5-bromobenzaldehyde, ensuring the safety of laboratory personnel and
environmental compliance.

Hazard Identification and Safety Summary

2-Amino-5-bromobenzaldehyde is a chemical that poses several health risks.[1] It is harmful
if swallowed, comes into contact with the skin, or is inhaled.[1] It is also known to cause serious
irritation to the skin and eyes and may cause respiratory irritation.[1][2][3][4]
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Hazard Category Description GHS Pictogram Hazard Statement
o Harmful if swallowed. ) H302: Harmful if
Acute Toxicity, Oral GHSO07 (Warning)[5]
[2][5] swallowed[2][5]
) o Causes skin irritation. ) H315: Causes skin
Skin Irritation GHSO07 (Warning)[5] S
[1][2] irritation[2]
o Causes serious eye ) H319: Causes serious
Eye Irritation o GHSO07 (Warning)[5] S
irritation.[1][2] eye irritation[2]
Specific Target Organ May cause respirator H335: May cause
peatic Targerrsn - T PR GHs07 (warming)(s] > e oA
Toxicity irritation.[1][2][3] respiratory irritation[2]

Personal Protective Equipment (PPE) for Handling and
Disposal

Strict adherence to PPE protocols is mandatory when handling 2-Amino-5-
bromobenzaldehyde. All handling, including preparation for disposal, should occur within a
chemical fume hood.[1]

Protection Type Specific Equipment Reason
) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile). irritation.[1]
) Safety goggles or a face To protect against eye irritation
Eye/Face Protection )
shield.[1][3] from dust or splashes.[3]

. To protect clothing and skin
Body Protection Laboratory coat. o
from contamination.[1]

Use only in a chemical fume
) ) hood.[1] If a fume hood is not To avoid inhalation of harmful
Respiratory Protection ]
available, an approved dust.[1][3]

respirator should be used.

Step-by-Step Disposal Protocol
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This protocol outlines the necessary procedures for the safe collection, storage, and disposal of
2-Amino-5-bromobenzaldehyde waste.

Step 1: Waste Classification

e As the waste generator, you are responsible for determining if the chemical waste is
classified as hazardous.[6]

e Consult US EPA guidelines in 40 CFR Part 261.3 and your local and state regulations for
complete classification.[6] Given its hazard profile, 2-Amino-5-bromobenzaldehyde should
be managed as hazardous waste.

Step 2: Waste Collection and Segregation

o Collect waste 2-Amino-5-bromobenzaldehyde in a dedicated, properly labeled, and sealed
container.

e The container must be compatible with the chemical and clearly marked with "Hazardous
Waste" and the chemical name.

« Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

Step 3: Immediate Spill or Leak Cleanup

 In case of a spill, evacuate the immediate area and ensure adequate ventilation.[6]
o Wearing the appropriate PPE, clean up the spill immediately.[6]

» For solid spills, carefully sweep or vacuum the material to avoid generating dust.[6]

o Place the swept material and any contaminated cleaning supplies (e.g., paper towels,
absorbent pads) into a suitable, sealed container for disposal.[1][6]

e Do not allow the material to enter drains or water courses.[1]

Step 4: Temporary Storage
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» Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible substances like oxidizing agents.[1][6]

e The storage area should be a designated and controlled location, such as a satellite
accumulation area.

Step 5: Final Disposal

» Arrange for the pickup and disposal of the waste container through your institution's EHS
department or a licensed hazardous waste disposal contractor.[3][4]

e Provide the disposal company with a copy of the Safety Data Sheet (SDS) and accurate
information about the waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 2-Amino-5-bromobenzaldehyde.
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Caption: Workflow for the safe disposal of 2-Amino-5-bromobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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